Cas no 139326-42-4 (Acetic acid, [(2-nitrophenyl)sulfinyl]-, methyl ester)

• Product Name: Acetic acid, [(2-nitrophenyl)sulfinyl]-, methyl ester
• CAS No: 139326-42-4
• MF: C₉H₉NO₅S
• MW: 243.236461400986
• CID: 1266657
• PubChem ID: 1543532
• Update Time: 2025-04-20

Acetic acid, [(2-nitrophenyl)sulfinyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(2-nitrophenyl)sulfinyl]-, methyl ester
• methyl 2-(2-nitrophenyl)sulfinylacetate
• 139326-42-4
• Acetic acid, ((2-nitrophenyl)sulfinyl)-, methyl ester
• AKOS002688520
• DTXSID40875870
• (2-Nitrophenyl)sulfinyl acetic acid methyl ester
• 2-Nitrophenylsulfinyl-acetic acid, methyl ester

• Inchi： 1S/C9H9NO5S/c1-15-9(11)6-16(14)8-5-3-2-4-7(8)10(12)13/h2-5H,6H2,1H3
• InChI Key： MJCRVNLFBAINLZ-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)(C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 243.02017
• Monoisotopic Mass: 243.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 86.51